Cas no 2228162-56-7 (1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene)

• Product Name: 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene
• CAS No: 2228162-56-7
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6597676
• PubChem ID: 165642697
• Update Time: 2025-05-21

1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene
• EN300-1923808
• 2228162-56-7

• Inchi： 1S/C10H12BrNO3/c1-7(6-11)9-4-3-8(15-2)5-10(9)12(13)14/h3-5,7H,6H2,1-2H3
• InChI Key： RGMHDSRUUXWGTJ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Additional information on 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene

Comprehensive Guide to 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene (CAS No. 2228162-56-7): Properties, Applications, and Market Insights

1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene (CAS No. 2228162-56-7) is a specialized organic compound with a unique molecular structure that combines a brominated propyl group with a methoxy-nitrobenzene moiety. This compound has garnered significant attention in pharmaceutical research and material science due to its versatile reactivity and potential applications. Researchers and industry professionals frequently search for "1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene synthesis" or "CAS 2228162-56-7 applications," reflecting its growing relevance in advanced chemical studies.

The molecular formula of 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene is C₁₀H₁₂BrNO₃, featuring a nitro group and a methoxy group attached to a benzene ring, along with a brominated side chain. This structural arrangement makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, addressing queries like "sustainable synthesis of brominated nitrobenzene derivatives."

One of the primary applications of 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene lies in drug discovery. Its reactive bromine atom and nitro group enable facile modifications, making it a key building block for pharmaceutical intermediates. For instance, it has been explored in the development of anti-inflammatory agents and central nervous system (CNS) drugs. Searches such as "nitrobenzene derivatives in medicine" highlight the compound's role in cutting-edge therapeutic research.

In addition to pharmaceuticals, CAS 2228162-56-7 finds utility in agrochemicals and functional materials. Its electron-withdrawing nitro group enhances the stability of derived compounds, which is critical for designing crop protection agents. Moreover, its incorporation into polymeric materials has been investigated for improving thermal and mechanical properties, aligning with the rising demand for "high-performance polymer additives."

The market for 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene is expanding, driven by advancements in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals are increasingly offering this compound to support R&D efforts. Popular search terms like "suppliers of CAS 2228162-56-7" and "bulk pricing for brominated nitrobenzene" reflect its commercial significance. Regulatory compliance and quality assurance remain top priorities for buyers, as emphasized by queries such as "analytical methods for nitrobenzene derivatives."

From a safety perspective, handling 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material under most jurisdictions, its bromine content warrants careful storage and disposal. Researchers often seek "safe handling protocols for brominated aromatics" to ensure workplace safety.

Looking ahead, the future of 1-(1-bromopropan-2-yl)-4-methoxy-2-nitrobenzene appears promising, with potential breakthroughs in catalysis and bioconjugation. Innovations in click chemistry and photocatalysis could further unlock its synthetic utility. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable technology.